Cas no 52126-90-6 ((+)-(R)-2,3,4,5-tetrahydro-3-hydroxy-4,4-dimethylfuran-2-one)

• Product Name: (+)-(R)-2,3,4,5-tetrahydro-3-hydroxy-4,4-dimethylfuran-2-one
• CAS No: 52126-90-6
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 2017870
• PubChem ID: 989
• Update Time: 2025-04-21

(+)-(R)-2,3,4,5-tetrahydro-3-hydroxy-4,4-dimethylfuran-2-one Chemical and Physical Properties

Names and Identifiers

• (+)-(R)-2,3,4,5-tetrahydro-3-hydroxy-4,4-dimethylfuran-2-one
• (+/-)-pantolactone
• (-)-(R)-dihydro-3-hydroxy-4,4-dimethyl-2(3H)-furanone
• (-)-(R)-pantolactone
• (R)- Dihydro-3-hydroxy-4,4-dimethyl-2(3H)-furanone
• (R)-(-)-dihydro-3-hydroxy-4,4-dimethyl-2(3H)-furanone
• (R)-pantolactone
• 2-hydroxy-3,3-dimethyl-gamma-butyrolactone
• 2-oxo-4,4-dimethyl-3-hydroxy-tetrahydrofuran
• beta-pantolactone
• D-(-)-pantolactone
• Dihydro-3-hydroxy-4,4-dimethyl-2(3H)-furanone
• pantoyl lactone
• R-(alpha-hydroxy-beta,beta-dimethyl-gamma-butyrolactone)
• rac-pantolactone
• A-HYDROXY-, -DIMETHYL-G-BUTYROLACTONE
• STK801814
• IID733HD2M
• AI3-23741
• 2(3H)-Furanone, dihydro-3-hydroxy-4,4-dimethyl-, D-(-)-
• (rs)-pantolactone
• dlPantoyllactone
• AS-12830
• RSDihydro3hydroxy4,4dimethyl2(3H)furanone
• AKOS003624024
• DL-2-Hydroxy-3,3-dimethyl-gamma-butyrolactone
• DTXSID40861637
• DL-alpha-Hydroxy-beta,beta-dimethyl-gamma-butyrolactone, purum, >=98.0% (T)
• 2(3H)Furanone, dihydro3hydroxy4,4dimethyl (+)
• (+/-)-2-HYDROXY-3,3-DIMETHYL-.GAMMA.-BUTYROLACTONE
• BUTYRIC ACID, .ALPHA.,.GAMMA.-DIHYDROXY-.BETA.,.BETA.-DIMETHYL-, .GAMMA.-LACTONE
• MFCD00064333
• 79-50-5
• SR-01000944792
• NSC-5926
• DB-056366
• 2(3H)-Furanone, dihydro-3-hydroxy-4,4-dimethyl-
• NSC5926
• 2(3H)-Furanone, dihydro-3-hydroxy-4,4-dimethyl-, ( )-
• BUTYRIC ACID, ALPHA,GAMMA-DIHYDROXY-BETA,BETA-DIMETHYL-, GAMMA-LACTONE
• SY040562
• NSC135788
• 2(3H)-Furanone, dihydro-3-hydroxy-4,4-dimethyl-, (+/-)-
• 3-Hydroxy-4,4-dimethyldihydrofuran-2(3H)-one (DL-Pantolactone)
• beta,beta-Dimethyl-alpha-hydroxy-gamma-butyrolactone
• D-(-)-Pantolyl lactone
• dlalphaHydroxybeta,betadimethylgammabutyrolactone
• (+/-)-PANTOYL LACTONE
• NSC8113
• (1)-Dihydro-3-hydroxy-4,4-dimethylfuran-2(3H)-one
• Pantolyl lactone
• 3-hydroxy-4,4-dimethyloxolan-2-one
• 3-Hydroxy-4,4-dimethyldihydro-2(3H)-furanone-, D-(-)- #
• NSC-8113
• alpha-Hydroxy-beta,beta-dimethyl-gamma-butyrolactone
• Q22829045
• SY110580
• UNII-IID733HD2M
• CHEBI:194720
• EC 201-210-7
• SR-01000944792-1
• D-(-)-.alpha.Hydroxy-.beta.,.beta.-dimethyl-.gamma.-butyrolactone
• 4,4-Dimethyl-3-hydroxy-dihydro-2(3H)-furanone
• DTXCID90810534
• HY-W053519
• (D)-Pantolactone
• NSC-135788
• 2(3H)-Furanone, dihydro-3-hydroxy-4,4-dimethyl-, (.+/-.)-
• DL-Pantolactone
• D,L-Pantolactone; DL-Pantolactone; (+/-)-Dihydro-3-hydroxy-4,4-dimethyl-2(3H)-furanone; Calcium Pantothenate Impurity C
• (S)-(+)-alpha-Hydroxy-beta,beta-dimethyl-gamma-butyrolactone; L-(+)-Pantolactone
• D-(-)-Pantoic acid lactone
• BBL005601
• DB-053494
• 52126-90-6
• NSC-8114
• SB37868
• dlLactone
• DL-alpha-Hydroxy-beta,beta-dimethyl-gamma-butyrolactone, 97%
• D-(-)-Pantanolactone
• NSC 5926
• 3-HYDROXYDIHYDRO-4,4-DIMETHYL-2(3H)-FURANONE
• Pantolactone DL-Form [MI]
• (+-)-dihydro-3-hydroxy-4,4-dimethylfuran-2(3H)-one
• EINECS 201-210-7
• Z57111995
• D(-)-2-Hydroxy-3,3-dimethyl-.gamma.-butyrolactone
• NS00008853
• FP31950
• DB-228643
• NSC 135788
• NSC8114
• P0010
• alpha-hydroxy-beta
• CS-0046126
• (+/-)-Dihydro-3-hydroxy-4,4-dimethyl-2(3H)-furanone
• PANTOLACTONE, (+/-)-
• NS00114080
• DL- alpha -Hydroxy- beta , beta -dimethyl- gamma -butyrolactone
• PANTOLACTONE, (+-)-
• 3-hydroxy-4,4-dimethyldihydrofuran-2(3H)-one
• CHEMBL4066633
• EN300-128349
• SCHEMBL152955
• DL-Pantoyl Lactone
• MFCD00005392

• Inchi： 1S/C6H10O3/c1-6(2)3-9-5(8)4(6)7/h4,7H,3H2,1-2H3
• InChI Key： SERHXTVXHNVDKA-UHFFFAOYSA-N
• SMILES： CC1(C(O)C(=O)OC1)C

Computed Properties

• Exact Mass: 130.062994
• Monoisotopic Mass: 130.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 0.5

Experimental Properties

• PSA: 46.53000
• LogP: -0.06970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones